Cas no 258886-04-3 (5-Bromo-2-methylbenzyl Alcohol)

• Product Name: 5-Bromo-2-methylbenzyl Alcohol
• CAS No: 258886-04-3
• MF: C₈H₉BrO
• MW: 201.060461759567
• MDL: MFCD12031921
• CID: 1003235
• PubChem ID: 12993770
• Update Time: 2025-11-07

5-Bromo-2-methylbenzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• (Benzenemethanol, 5-bromo-2-methyl- )
• 5-Bromo-2-methylbenzyl Alcohol
• (5-bromo-2-methylphenyl)methanol
• 5-bromo-2-methylBenzenemethanol
• BENZENEMETHANOL, 5-BROMO-2-METHYL-
• 5-bromo-2-methylbenzylalcohol
• (5-Bromo-2-methyl-phenyl)-methanol
• CXASFBKJNJSOAI-UHFFFAOYSA-N
• Benzenemethanol,5-bromo-2-methyl-
• Z0434
• F10103
• CS-W000524
• MFCD12031921
• DA-37813
• Z1259109160
• 258886-04-3
• EN300-133496
• AB87965
• SCHEMBL606473
• AMY39689
• SY153594
• DTXSID10514547
• B5037
• A903110
• AKOS014642054
• F15583
• TS-02855

• MDL： MFCD12031921
• Inchi： 1S/C8H9BrO/c1-6-2-3-8(9)4-7(6)5-10/h2-4,10H,5H2,1H3
• InChI Key： CXASFBKJNJSOAI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)CO

Computed Properties

• Exact Mass: 199.98368g/mol
• Monoisotopic Mass: 199.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.1

Experimental Properties

• Melting Point: 58.0 to 62.0 deg-C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 5-Bromo-2-methylbenzyl Alcohol

Comprehensive Overview of 5-Bromo-2-methylbenzyl Alcohol (CAS No. 258886-04-3): Properties, Applications, and Industry Insights

5-Bromo-2-methylbenzyl Alcohol (CAS No. 258886-04-3) is a versatile brominated aromatic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical manufacturing. This organobromine derivative features a unique molecular structure combining a benzyl alcohol group with bromine and methyl substituents, making it valuable for cross-coupling reactions and chiral synthesis. Recent market trends show growing demand for such halogenated building blocks in drug discovery programs targeting kinase inhibitors and CNS-active compounds.

The compound's structural motif (C₈H₉BrO) enables diverse chemical transformations, particularly in palladium-catalyzed reactions where the bromine atom serves as an excellent leaving group. Researchers frequently search for "5-Bromo-2-methylbenzyl Alcohol solubility" and "258886-04-3 synthetic routes," reflecting interest in its physicochemical properties and scalable production methods. Analytical data reveals its crystalline form typically melts at 78-82��C, with good stability under inert atmospheres but requiring protection from prolonged light exposure due to potential photodegradation.

In pharmaceutical applications, this compound serves as a precursor for biaryl ether formation – a key structural element in many FDA-approved drugs. Industry reports highlight its use in developing non-steroidal anti-inflammatory (NSAID) analogs and selective serotonin reuptake inhibitors (SSRIs). The presence of both electron-donating (-CH₃) and electron-withdrawing (-Br) groups creates unique electronic effects that influence reaction pathways in Suzuki-Miyaura couplings and Buchwald-Hartwig aminations.

Material science applications leverage the compound's ability to form self-assembled monolayers (SAMs) on metal surfaces, with researchers investigating its potential in organic electronics and molecular sensors. Recent patents describe its incorporation into liquid crystal materials where the bromine atom enhances anisotropic properties. Environmental considerations drive searches for "green synthesis of 258886-04-3," prompting development of catalytic bromination methods that reduce halogen waste.

Quality control protocols for 5-Bromo-2-methylbenzyl Alcohol emphasize HPLC purity analysis (>98%) and careful monitoring of residual solvents. The compound's spectroscopic fingerprints – including characteristic ¹H NMR signals at δ 7.35 (d, Ar-H), 4.65 (s, -CH₂OH), and 2.45 (s, -CH₃) – serve as critical identification markers. Storage recommendations typically suggest amber glass containers at 2-8°C under nitrogen, addressing common user queries about "258886-04-3 stability" and "handling precautions."

Emerging research explores the compound's potential in metal-organic frameworks (MOFs) and covalent organic polymers (COPs), where its rigid aromatic core facilitates porous material construction. The global market for such fine chemicals is projected to grow at 6.2% CAGR through 2030, driven by demand from contract research organizations and generic drug manufacturers. Analytical techniques like GC-MS fragmentation patterns and XRPD polymorph screening have become standard characterization tools for this material.

Regulatory compliance remains a key consideration, with 5-Bromo-2-methylbenzyl Alcohol requiring proper REACH registration for European markets. Safety data sheets highlight standard organic compound handling procedures, while environmental fate studies confirm moderate biodegradability under aerobic conditions. The compound's structure-activity relationships continue to attract computational chemistry studies, particularly in QSAR modeling of substituted benzyl alcohols.

Supply chain dynamics reveal increasing preference for just-in-time manufacturing of such specialty intermediates, with technical specifications often requiring residual metal analysis below 10 ppm. The compound's utility in asymmetric synthesis has expanded through development of novel chiral auxiliaries that exploit its prochiral center. Recent process chemistry innovations have reduced typical batch cycle times by 40% through optimized bromination-deprotection sequences.

Future applications may include bioorthogonal chemistry where the bromine serves as a latent tagging site for click chemistry modifications. Academic interest persists in exploring its solid-state photochemistry, particularly in topochemical reactions that could enable novel polymerization pathways. The compound's balanced lipophilicity (calculated logP ~2.1) makes it particularly valuable for medicinal chemistry programs targeting blood-brain barrier penetration.